Cas no 2764015-78-1 (5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid)

• Product Name: 5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid
• CAS No: 2764015-78-1
• MF: C₁₁H₁₄F₅NO₄
• MW: 319.225181102753
• CID: 5560769
• PubChem ID: 165996201
• Update Time: 2025-05-21

5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5,6,6,6-pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid
• 2764015-78-1
• EN300-37343463
• 5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid

• Inchi： 1S/C11H14F5NO4/c1-2-5-21-9(20)17-6-7(3-4-8(18)19)10(12,13)11(14,15)16/h2,7H,1,3-6H2,(H,17,20)(H,18,19)
• InChI Key： GWDAUMZTNDOBKR-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CNC(=O)OCC=C)CCC(=O)O)F

Computed Properties

• Exact Mass: 319.08429874g/mol
• Monoisotopic Mass: 319.08429874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid

Comprehensive Overview of 5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid (CAS No. 2764015-78-1)

5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid (CAS No. 2764015-78-1) is a fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a pentafluoro moiety and a reactive allyloxycarbonyl group, makes it a versatile intermediate for synthesizing advanced polymers, pharmaceuticals, and agrochemicals. Researchers are particularly interested in its potential applications in drug delivery systems and bioactive molecule design, owing to its ability to enhance solubility and metabolic stability.

The compound's CAS No. 2764015-78-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate a surge in queries related to "fluorinated building blocks" and "allyl-protected amino acids," highlighting its role in modern synthetic strategies. Additionally, its compatibility with click chemistry and green chemistry principles aligns with the current demand for sustainable and efficient chemical processes. This has led to increased exploration of its use in bioconjugation and peptide modification.

From a structural perspective, the 5,5,6,6,6-Pentafluoro segment contributes to the compound's lipophilicity, which is critical for membrane permeability in drug development. Meanwhile, the allyloxycarbonyl (Alloc) group serves as a protective moiety for amines, enabling selective deprotection under mild conditions. This dual functionality positions the compound as a valuable tool for combinatorial chemistry and high-throughput screening platforms. Its stability under physiological conditions further enhances its appeal for biomedical applications.

In the context of material science, this compound has been investigated for its potential in creating fluorinated coatings and hydrophobic surfaces. The perfluoroalkyl chain imparts exceptional resistance to solvents and environmental degradation, making it suitable for industrial coatings and electronic materials. Searches for "fluorinated surfactants" and "water-repellent materials" often intersect with discussions about this compound, underscoring its multidisciplinary utility.

As the scientific community continues to explore sustainable fluorination methods, 5,5,6,6,6-Pentafluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid stands out as a model for balancing reactivity and environmental considerations. Its synthesis and applications are frequently cited in patents and peer-reviewed journals, particularly in studies focusing on targeted drug delivery and advanced material engineering. With the rise of AI-driven drug discovery, this compound's data-rich profile makes it a candidate for machine learning-assisted molecular optimization.

In summary, CAS No. 2764015-78-1 represents a convergence of innovation in organic synthesis, pharmaceutical research, and material design. Its adaptability to emerging technologies and alignment with global sustainability goals ensure its continued prominence in scientific discourse. Future research may further unlock its potential in nanotechnology and precision medicine, solidifying its status as a cornerstone of modern chemistry.